Cas no 14718-38-8 (Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-)

Ethanone, 1-(2-hydroxy-6-propoxyphenyl)- structure
14718-38-8 structure
Product Name:Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-
CAS No:14718-38-8
MF:C11H14O3
MW:194.227063655853
CID:1318379
PubChem ID:12153317
Update Time:2025-04-20

Ethanone, 1-(2-hydroxy-6-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-
    • DB-406479
    • AKOS000112339
    • 14718-38-8
    • SCHEMBL7648612
    • 1-(2-hydroxy-6-propoxyphenyl)ethanone
    • CHEMBL3274351
    • Inchi: 1S/C11H14O3/c1-3-7-14-10-6-4-5-9(13)11(10)8(2)12/h4-6,13H,3,7H2,1-2H3
    • InChI Key: WPDKEEGSHVJQMW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1C(C)=O)O)CCC

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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